3-(3-amino-4-chloro-1H-pyrazol-1-yl)oxolan-2-one

• Molecular Formula: C7H8ClN3O2
• Molecular Weight: 201.61 g/mol
• IUPAC Name: 3-(3-amino-4-chloropyrazol-1-yl)oxolan-2-one
• InChI: InChI=1S/C7H8ClN3O2/c8-4-3-11(10-6(4)9)5-1-2-13-7(5)12/h3,5H,1-2H2,(H2,9,10)
• InChI Key: AAJPFSYDICMGJH-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)C1N2C=C(C(=N2)N)Cl

Description

3-(3-Amino-4-chloro-1H-pyrazol-1-yl)oxolan-2-one is a heterocyclic compound featuring an oxolan-2-one (γ-lactone) ring fused to a 3-amino-4-chloro-substituted pyrazole moiety. This structure combines the reactivity of a lactone with the electron-rich pyrazole system, making it a candidate for diverse applications, including medicinal chemistry and agrochemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-amino-4-chloro-1H-pyrazol-1-yl)oxolan-2-one typically involves the reaction of 3-amino-4-chloropyrazole with an appropriate oxolan-2-one derivative under controlled conditions. The reaction may be catalyzed by acids or bases, and solvents such as dimethylformamide (DMF) or tetrahydrofuran (THF) are commonly used .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

3-(3-amino-4-chloro-1H-pyrazol-1-yl)oxolan-2-one can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The chloro group can be reduced to a hydrogen atom.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as amines and thiols. Reaction conditions typically involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions include nitro derivatives, reduced amines, and substituted pyrazole derivatives. These products can be further utilized in various synthetic applications .

Scientific Research Applications

3-(3-amino-4-chloro-1H-pyrazol-1-yl)oxolan-2-one is a heterocyclic compound that combines a pyrazole ring with an oxolane (tetrahydrofuran) moiety. It features an amino group and a chlorine atom on the pyrazole ring, giving it unique chemical properties and potential biological activities. The molecular formula of this compound is C7H8ClN3O2.

Potential Applications

3-(3-amino-4-chloro-1H-pyrazol-1-yl)oxolan-2-one has several potential applications:

• Building block in synthetic organic chemistry The compound can serve as a versatile building block in synthetic organic chemistry.
• Pharmacological properties Compounds containing pyrazole rings are known for their diverse biological activities. Understanding the interaction mechanisms of 3-(3-amino-4-chloro-1H-pyrazol-1-yl)oxolan-2-one with biological targets is crucial for elucidating its pharmacological effects.

Structural Similarities

Several compounds share structural similarities with 3-(3-amino-4-chloro-1H-pyrazol-1-yl)oxolan-2-one, highlighting its uniqueness within the pyrazole family:

Compound Name	Structure Features	Unique Aspects
4-(4-chloro-1H-pyrazol-1-yl)oxolan-3-ol	Contains an oxolane and chlorine substituent	Different positioning of functional groups
3-(oxolan-2-yl)-1H-pyrazol-5-amine	Features an amino group on pyrazole	Different nitrogen positioning
6-Chloro-1H-pyrazolo[3,4-b]pyridine	Contains a chlorine substituent	Exhibits different reactivity patterns

Mechanism of Action

The mechanism of action of 3-(3-amino-4-chloro-1H-pyrazol-1-yl)oxolan-2-one involves its interaction with specific molecular targets, such as enzymes and receptors. The amino and chloro groups play a crucial role in binding to these targets, leading to the modulation of biological pathways. The compound can inhibit enzyme activity or block receptor signaling, resulting in therapeutic effects .

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Physicochemical Properties

Compound	Molecular Weight	Melting Point (°C)	Key Functional Groups
3-(3-Amino-4-chloro-1H-pyrazol-1-yl)oxolan-2-one	~215.6*	N/A	Lactone, NH₂, Cl, pyrazole
5-(1H-Indol-3-yl)oxolan-2-one	201.2	117–121	Lactone, indole
Pilocarpine (PIL)	208.3	34–35	Lactone, imidazole, ethyl

*Calculated based on formula.

Table 2: 13C NMR Chemical Shifts (ppm)

Compound	Lactone C=O	Pyrazole/Indole C	Substituent C (Cl/NH₂)
Target Compound*	~175	120–160	100–110 (Cl), 40–50 (NH₂)
Chojalactone C	201.0–203.6	N/A	153.0–156.1 (C=CH₂)
5-(1H-Indol-3-yl)oxolan-2-one	170.5	116.2–138.2	N/A

*Predicted based on analogs.

Biological Activity

3-(3-amino-4-chloro-1H-pyrazol-1-yl)oxolan-2-one is a heterocyclic compound that has garnered attention for its potential biological activities. This compound features a pyrazole ring and an oxolane moiety, characterized by the presence of an amino group and a chlorine atom, which contribute to its unique properties and pharmacological potential. The molecular formula of this compound is C₇H₈ClN₃O₂, indicating the presence of three nitrogen atoms, one chlorine atom, and one oxygen atom along with a carbon framework.

Key Biological Activities

The biological activities of 3-(3-amino-4-chloro-1H-pyrazol-1-yl)oxolan-2-one can be categorized into several areas based on existing literature:

• Antitumor Activity : Compounds featuring pyrazole rings have been reported to exhibit significant antitumor properties. For instance, structural variations in related pyrazole compounds have shown effectiveness against various cancer cell lines by inhibiting tubulin polymerization, which is critical for cancer cell division .
• Antiviral Properties : Similar compounds have demonstrated antiviral effects, making them candidates for further research in the treatment of viral infections. The mechanism often involves interference with viral replication processes .
• Anti-inflammatory Effects : Pyrazole derivatives are known for their anti-inflammatory properties, which can be beneficial in treating conditions like arthritis and other inflammatory diseases .
• Antioxidant Activity : The antioxidant potential of pyrazole compounds is another area of interest, as they may help in reducing oxidative stress within biological systems .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for elucidating the pharmacological effects of 3-(3-amino-4-chloro-1H-pyrazol-1-yl)oxolan-2-one. The unique substitution pattern on the pyrazole ring and the oxolane structure may confer distinct biological activities compared to similar compounds.

Compound Name	Structure Features	Unique Aspects
4-(4-chloro-1H-pyrazol-1-yl)oxolan-3-ol	Contains an oxolane and chlorine substituent	Different positioning of functional groups
3-(oxolan-2-yl)-1H-pyrazol-5-amine	Features an amino group on pyrazole	Different nitrogen positioning
6-Chloro-1H-pyrazolo[3,4-b]pyridine	Contains a chlorine substituent	Exhibits different reactivity patterns

Case Studies and Research Findings

• Antitumoral Activity Study : A study on structurally related compounds demonstrated that modifications in the phenyl moiety could tune biological properties towards enhanced antitumoral activity. The findings indicated that specific structural changes could lead to improved efficacy against cancer cells .
• Antiviral Activity Investigation : Research has shown that certain pyrazole derivatives exhibit antiviral activity by inhibiting key viral enzymes. This suggests that 3-(3-amino-4-chloro-1H-pyrazol-1-yl)oxolan-2-one may also possess similar properties warranting further investigation .
• Anti-inflammatory Mechanism Exploration : Various studies have linked pyrazole derivatives to inhibition of inflammatory pathways, indicating potential therapeutic applications in inflammatory diseases .